Cas no 1807086-78-7 (Ethyl 3-cyano-4-methoxy-5-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 3-cyano-4-methoxy-5-(trifluoromethylthio)benzoate
• CAS No: 1807086-78-7
• MF: C₁₂H₁₀F₃NO₃S
• MW: 305.272912502289
• CID: 4955359
• Update Time: 2025-10-28

Ethyl 3-cyano-4-methoxy-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-methoxy-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H10F3NO3S/c1-3-19-11(17)7-4-8(6-16)10(18-2)9(5-7)20-12(13,14)15/h4-5H,3H2,1-2H3
• InChI Key： PXTOVWBKLHBRIV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C(=O)OCC)C=C(C#N)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.6
• Topological Polar Surface Area: 84.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Ethyl 3-cyano-4-methoxy-5-(trifluoromethylthio)benzoate

Ethyl 3-cyano-4-methoxy-5-(trifluoromethylthio)benzoate

Ethyl 3-cyano-4-methoxy-5-(trifluoromethylthio)benzoate, also known by its CAS number 1807086-78-7, is a highly specialized organic compound with a complex structure. This compound is characterized by its benzoate backbone, which is substituted with three distinct functional groups: a cyano group at the 3-position, a methoxy group at the 4-position, and a trifluoromethylthio group at the 5-position. The combination of these substituents makes this compound unique and highly versatile in various chemical applications.

The cyano group (-CN) is known for its strong electron-withdrawing properties, which can significantly influence the electronic characteristics of the molecule. This makes it valuable in reactions where electron-deficient systems are required. The methoxy group (-OCH3), on the other hand, introduces electron-donating effects through resonance, balancing the electronic environment of the molecule. The trifluoromethylthio group (-S-CF3) adds another layer of complexity with its strong electron-withdrawing inductive effects and unique sulfur chemistry. Together, these groups create a compound with a rich reactivity profile.

Recent studies have highlighted the potential of Ethyl 3-cyano-4-methoxy-5-(trifluoromethylthio)benzoate in the field of drug discovery. Researchers have explored its role as a building block in synthesizing bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. The compound's ability to participate in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has made it a valuable intermediate in medicinal chemistry.

In addition to its role in drug discovery, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in nanotechnology have also explored its potential as a precursor for constructing functional materials with tailored electronic properties.

The synthesis of Ethyl 3-cyano-4-methoxy-5-(trifluoromethylthio)benzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure regioselectivity. Modern methodologies often employ catalytic systems and advanced purification techniques to achieve high yields and purity levels.

One of the most intriguing aspects of this compound is its reactivity under different chemical conditions. For instance, under acidic conditions, it can undergo hydrolysis to yield the corresponding carboxylic acid derivative. This property has been exploited in various organic transformations, including esterifications and amidations. Furthermore, its ability to participate in nucleophilic aromatic substitution reactions has opened new avenues for constructing complex molecular architectures.

From an environmental perspective, researchers have investigated the biodegradation pathways of Ethyl 3-cyano-4-methoxy-5-(trifluoromethylthio)benzoate to assess its potential impact on ecosystems. Studies suggest that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms, leading to the formation of less toxic byproducts.

In conclusion, Ethyl 3-cyano-4-methoxy-5-(trifluoromethylthio)benzoate is a multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique structural features and reactivity profile make it an invaluable tool for chemists and researchers across various disciplines. As ongoing research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.